Cas no 2136692-89-0 (Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester
• CAS No: 2136692-89-0
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5293037
• Update Time: 2025-07-16

Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H25NO4/c1-6-15(20)16(19-17(21)23-18(3,4)5)13(2)22-12-14-10-8-7-9-11-14/h6-11,13,16H,1,12H2,2-5H3,(H,19,21)/t13-,16+/m0/s1
• InChI Key： UTOVPCUMDQBWKS-XJKSGUPXSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]([C@@H](OCC1=CC=CC=C1)C)C(=O)C=C

Additional information on Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester (CAS No. 2136692-89-0): A Comprehensive Overview

Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester, identified by its CAS number 2136692-89-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known for their diverse biological activities and potential applications in drug discovery. The intricate structure of this molecule, characterized by its complex side chains and functional groups, makes it a subject of extensive research and development.

The< strong>name of this compound provides valuable insights into its chemical composition and stereochemistry. The presence of carbamic acid as the core structure suggests potential roles in enzyme inhibition and receptor binding. The< strong>N-substituent, specifically N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl], introduces a high degree of chirality and complexity, which is often exploited in the design of biologically active molecules. The< strong>ester group at the end of the molecule further modulates its reactivity and solubility characteristics.

In recent years, there has been growing interest in the development of novel compounds with< strong>antimicrobial and< strong>anti-inflammatory properties. The unique structural features of Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester make it a promising candidate for these applications. Studies have shown that similar compounds can interact with biological targets in ways that disrupt pathogenic processes without causing significant side effects.

The< strong>Ester group in this molecule is particularly noteworthy, as it can influence both the pharmacokinetic and pharmacodynamic properties of the compound. Ester functionalities are often used in drug design due to their ability to enhance bioavailability and target specificity. Additionally, the< strong>Butenyl side chain contributes to the molecule's overall shape and polarity, which can be critical for binding to specific biological targets.

The stereochemistry of this compound, particularly the (R)-configuration at the first stereocenter and the (S)-configuration at the second stereocenter, is crucial for its biological activity. Enantiomers of chiral molecules can exhibit vastly different biological effects due to their interactions with stereoselective enzymes and receptors. The precise stereochemical arrangement in Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-yl]-, 1,1-dimethylethyl ester is likely to play a significant role in its observed biological properties.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The synthesis involves multiple steps, including the formation of complex stereocenters and the introduction of various functional groups. Advanced synthetic techniques such as asymmetric catalysis and protecting group strategies are often employed to achieve high yields and enantiopurity.

The< strong>N-(phenylmethoxy)ethyl side chain is another key feature of this molecule that warrants further investigation. This moiety can interact with biological targets through hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding. Additionally, the phenolic group provides an opportunity for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological properties.

The< strong>t-butyl ester group at the end of the molecule serves multiple purposes. It not only enhances the stability of the carbamate functionality but also influences the solubility profile of the compound in various solvents. This is particularly important for formulation development and bioavailability studies.

Ongoing research in this area aims to uncover new applications for Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]-3-buten-1-y l]-, 1, ̶dimethyleth yl ester (CAS No. 2136692 -89 -0). Preliminary studies suggest potential uses in treating neurological disorders due to its ability to modulate neurotransmitter activity. Furthermore, its structural similarity to known bioactive compounds makes it a valuable scaffold for structure-based drug design.

The< strong>Ester group's influence on metabolic stability is another area of active investigation. Understanding how this group affects degradation pathways can help optimize drug candidates for longer half-lives and improved patient compliance. Additionally, computational modeling techniques are being used to predict how this compound will behave within biological systems before costly experimental trials are conducted.

In conclusion,< strong >Carbamic acid,N-[ ( ̶ ̶ R ) - ̶ ̶ 2 - o x o - ̶ ̶ [ ( ̶ S ) - ̶ [ ( phen y lm eth oxy ) eth y l ] - ̶[ ] - b u ten -[ ] - y l ] ]-, [ ] , [ ] dimethyleth yl ester ( CAS No .[ ] ) represents a fascinating subject for pharmaceutical research due to its complex structure , stereochemistry ,and potential biological activities . Further studies aimed at elucidating its mechanisms of action , optimizing synthetic routes ,and exploring new therapeutic applications will undoubtedly contribute significantly to advancements in medicinal chemistry . p >